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Compound of Interest

Compound Name:

N-{2-[3-chloro-5-(2-

cyclopropylethynyl)pyridin-2-yl]-2-

[(propan-2-yloxy)imino]ethyl}-3-

(difluoromethyl)-1-methyl-1H-

pyrazole-4-carboxamide

Cat. No.: B1436120 Get Quote

For researchers and professionals in drug and pesticide development, understanding the

environmental footprint of new chemical entities is paramount. This guide provides a

comparative analysis of the environmental impact of two succinate dehydrogenase inhibitor

(SDHI) fungicides: Pyrapropoyne and Fluopyram. While extensive data is available for the

widely used Fluopyram, this guide also highlights the current data gaps for the newer

compound, Pyrapropoyne, emphasizing the need for greater transparency in environmental

safety reporting.

Executive Summary
This guide synthesizes available ecotoxicological data for Fluopyram and contextualizes the

environmental profile of Pyrapropoyne within the broader class of SDHI fungicides. A significant

challenge in this comparison is the limited publicly available quantitative data on the

environmental fate and toxicity of Pyrapropoyne. In contrast, Fluopyram has been more

extensively studied, with data available on its persistence in soil, and its toxicity to aquatic

organisms and honeybees. Both are potent fungicides that act by inhibiting the mitochondrial

complex II (succinate dehydrogenase), a crucial enzyme for energy production in fungi.[1] This

mode of action is also present in non-target organisms, raising concerns about their potential

environmental impact.[2][3][4]
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Data Presentation: Environmental Impact of
Fluopyram
The following tables summarize the key environmental impact parameters for Fluopyram based

on available studies.

Table 1: Soil Persistence of Fluopyram

Soil Type
Half-life (DT50) in
days

Experimental
Conditions

Reference

Laterite Soil 17.50 - 30.04

Laboratory, 25°C, air-

dry and field capacity

moisture

[3]

Red Loam Soil 15.99 - 26.17

Laboratory, 25°C, air-

dry and field capacity

moisture

[3]

Various Field Soils

(Europe)
21 - 386 Field studies [5]

Various Field Soils

(USA)
24 - 539 Field studies [5]

Greenhouse Soil 87 - 231
Greenhouse field

experiment
[6]

Cucumber Field Soil 5.8 - 6.2 Field experiment [7]

Table 2: Aquatic Toxicity of Fluopyram
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Organism Endpoint Value (mg/L)
Exposure
Duration

Guideline

Rainbow trout

(Oncorhynchus

mykiss)

LC50 >0.98 96 hours OECD 203

Daphnia magna

(Water flea)
EC50 >10 48 hours OECD 202

Green algae

(Pseudokirchneri

ella subcapitata)

EC50 >10 72 hours OECD 201

Note: The ">" symbol indicates that the highest tested concentration did not cause 50%

mortality or effect, suggesting low acute toxicity at those concentrations.

Table 3: Honeybee (Apis mellifera) Toxicity of Fluopyram

Exposure
Route

Endpoint
Value (µ g/bee
)

Exposure
Duration

Guideline

Acute Contact LD50 >100 48 hours OECD 214

Acute Oral LD50 >100 48 hours OECD 213

Note: The ">" symbol indicates that the highest tested dose did not cause 50% mortality,

suggesting low acute toxicity at those doses.

Pyrapropoyne: An Environmental Profile in the
Making
Pyrapropoyne is a novel pyrazole fungicide also belonging to the SDHI class of active

ingredients.[8][9] While it is known to be effective against various plant pathogens, a

comprehensive public database of its environmental impact is not yet available. The Pesticide

Properties Database (PPDB) entry for Pyrapropoyne explicitly states that significant data are

missing.[8] Without specific data on its soil half-life (DT50), aquatic toxicity (LC50), and non-
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target organism toxicity (LD50), a direct quantitative comparison with Fluopyram is not possible

at this time.

For context, SDHI fungicides as a class exhibit a range of environmental behaviors. Some, like

benzovindiflupyr and isopyrazam, have been shown to be highly toxic to fish, with 96-hour

LC50 values in the nanomolar range.[2] Others are considered to have low to moderate acute

toxicity to mammals and bees.[4] The environmental persistence of SDHIs can also vary

significantly.[3] Given that Pyrapropoyne is a newer molecule, it is crucial for regulatory

agencies and the manufacturer to make its environmental safety data publicly accessible to

allow for independent scientific review and comparison.

Experimental Protocols
The environmental risk assessment of fungicides like Pyrapropoyne and Fluopyram follows

standardized testing protocols, primarily those established by the Organisation for Economic

Co-operation and Development (OECD). These guidelines ensure that data on the

environmental fate and effects of chemicals are reliable and comparable across different

studies and regulatory bodies.

Soil Persistence (Aerobic and Anaerobic Transformation
in Soil - OECD 307)
This test evaluates the rate and route of degradation of a chemical in soil under both aerobic

and anaerobic conditions.[10][11][12][13]

Objective: To determine the half-life (DT50) of the fungicide in soil and identify its major

transformation products.

Methodology:

The test substance, typically radiolabeled for tracking, is applied to fresh soil samples with

known characteristics (e.g., texture, organic carbon content, pH).[11]

For aerobic testing, the soil is incubated in the dark at a controlled temperature and

moisture content, with a continuous supply of air.[14]
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For anaerobic testing, after an initial aerobic phase, the soil is flooded with water and

purged with an inert gas (e.g., nitrogen) to create anaerobic conditions.

At regular intervals, soil samples are collected and analyzed to determine the

concentration of the parent compound and its transformation products.[11]

The rate of degradation is calculated to determine the DT50 value.[14]

Aquatic Toxicity
Fish, Acute Toxicity Test (OECD 203)[15][16][17][18]

Objective: To determine the concentration of the fungicide that is lethal to 50% of the test fish

(LC50) over a short exposure period.

Methodology:

Fish of a recommended species (e.g., Rainbow trout, Zebra-fish) are exposed to a range

of concentrations of the test substance in water for 96 hours.[19]

Mortality and any sublethal effects are observed and recorded at 24, 48, 72, and 96 hours.

[15]

The LC50 value and its confidence limits are calculated from the concentration-response

data.

Daphnia sp., Acute Immobilisation Test (OECD 202)[6][20][21]

Objective: To determine the concentration of the fungicide that immobilizes 50% of the

Daphnia (EC50) within 48 hours.

Methodology:

Young daphnids (less than 24 hours old) are exposed to a series of concentrations of the

test substance for 48 hours.[6]

The number of immobilized daphnids is recorded at 24 and 48 hours.[22]
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The EC50 value is calculated based on the observed immobilization at different

concentrations.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201)[1][23][24][25]

Objective: To determine the effect of the fungicide on the growth of algae, expressed as the

concentration that inhibits growth by 50% (EC50).

Methodology:

Exponentially growing cultures of a selected algal species are exposed to various

concentrations of the test substance for 72 hours.[25]

The growth of the algae is measured at regular intervals by cell counts or another

appropriate method.

The EC50 is calculated by comparing the growth in the test cultures to that of a control

group.[25]

Honeybee Acute Toxicity
Honeybees, Acute Oral Toxicity Test (OECD 213)[26][27][28] and Acute Contact Toxicity Test

(OECD 214)[26][27]

Objective: To determine the dose of the fungicide that is lethal to 50% of honeybees (LD50)

following acute oral or contact exposure.

Methodology:

Oral (OECD 213): Bees are fed a single dose of the test substance mixed in a sucrose

solution.[28]

Contact (OECD 214): A precise dose of the test substance in a solvent is applied directly

to the thorax of the bees.[27]

For both tests, groups of bees are exposed to a range of doses.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://catalog.labcorp.com/crop-chemical/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186931/
https://www.situbiosciences.com/product/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.eurofins.com.au/media/10784/algae-growth-inhibition-test.pdf
https://www.eurofins.com.au/media/10784/algae-growth-inhibition-test.pdf
https://www.eurofins.com.au/media/10784/algae-growth-inhibition-test.pdf
https://content.fera.co.uk/hubfs/CCSS/OECD/213%20-%20Honey_bees_-_Acute_Contact_and_Oral_Toxicity_Test_.pdf
https://www.ibacon.com/your-study-type/terrestrial-ecotoxicology/bees/oecd-213214-honey-bees-acute-oral-and-acute-contact
https://www.oecd.org/en/publications/test-no-213-honeybees-acute-oral-toxicity-test_9789264070165-en.html
https://content.fera.co.uk/hubfs/CCSS/OECD/213%20-%20Honey_bees_-_Acute_Contact_and_Oral_Toxicity_Test_.pdf
https://www.ibacon.com/your-study-type/terrestrial-ecotoxicology/bees/oecd-213214-honey-bees-acute-oral-and-acute-contact
https://www.oecd.org/en/publications/test-no-213-honeybees-acute-oral-toxicity-test_9789264070165-en.html
https://www.ibacon.com/your-study-type/terrestrial-ecotoxicology/bees/oecd-213214-honey-bees-acute-oral-and-acute-contact
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mortality is recorded at 24 and 48 hours, and can be extended to 96 hours if delayed

mortality is observed.[26]

The LD50 value is calculated from the dose-response data.
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Caption: Mode of action of SDHI fungicides like Pyrapropoyne and Fluopyram.
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Caption: Generalized workflow for environmental risk assessment of a fungicide.

Conclusion
This comparative guide highlights the current state of knowledge regarding the environmental

impacts of Pyrapropoyne and Fluopyram. While a substantial body of data exists for

Fluopyram, allowing for a detailed risk profile, the lack of publicly available information for

Pyrapropoyne underscores a critical gap in the environmental assessment of new

agrochemicals. For the scientific community to conduct thorough and independent comparative

analyses, timely and transparent access to ecotoxicological data for novel compounds is
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essential. Based on the available data, Fluopyram demonstrates low acute toxicity to aquatic

organisms and honeybees. Its persistence in soil is variable, depending on environmental

conditions. As both Pyrapropoyne and Fluopyram are SDHI fungicides, they share a common

mode of action that necessitates careful consideration of their potential effects on non-target

organisms. Further research and data disclosure are imperative for a complete and objective

comparison of these two fungicides.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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